2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid

• IUPAC Name: 2-[[2-(3,4-dimethylphenoxy)acetyl]amino]-5-hydroxybenzoic acid
• InChI: InChI=1S/C17H17NO5/c1-10-3-5-13(7-11(10)2)23-9-16(20)18-15-6-4-12(19)8-14(15)17(21)22/h3-8,19H,9H2,1-2H3,(H,18,20)(H,21,22)
• InChI Key: BFIDIPSJUIVDFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC(=O)NC2=C(C=C(C=C2)O)C(=O)O)C
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid, also known as DMPAA-HBA, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound belongs to the class of salicylic acid derivatives and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid involves its ability to inhibit the activity of certain enzymes and signaling pathways. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, which are involved in the production of inflammatory mediators. Additionally, it has been shown to activate the nuclear factor erythroid 2-related factor 2 (Nrf2) signaling pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to reduce inflammation by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. Additionally, it has been shown to reduce oxidative stress by increasing the activity of antioxidant enzymes such as superoxide dismutase and catalase. Furthermore, it has been shown to exhibit anti-cancer properties by inducing apoptosis and inhibiting the proliferation of cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid in lab experiments include its high purity and yield, as well as its well-established synthesis method. Additionally, its potential therapeutic applications make it an attractive compound for further research. However, the limitations of using this compound in lab experiments include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid. One potential direction is to investigate its potential therapeutic applications in other diseases such as cardiovascular disease and diabetes. Additionally, further studies are needed to elucidate its mechanism of action and to optimize its synthesis method. Furthermore, the development of novel formulations and delivery methods could improve its solubility and bioavailability, making it more suitable for clinical applications.

Synthesis Methods

The synthesis of 2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid involves the reaction of 3,4-dimethylphenol with acetyl chloride to form 3,4-dimethylphenyl acetate. This intermediate is then reacted with 2-amino-5-hydroxybenzoic acid to yield this compound. The synthesis of this compound has been optimized to ensure high purity and yield.

Scientific Research Applications

2-{[(3,4-dimethylphenoxy)acetyl]amino}-5-hydroxybenzoic acid has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and neurodegenerative disorders. Studies have shown that this compound exhibits anti-inflammatory and anti-cancer properties by inhibiting the activity of certain enzymes and signaling pathways. Additionally, it has been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.